Cas no 7251-05-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(3-ethoxypropyl)piperazine-1-carboxylate
- AC1L5ODI
- AC1Q65G0
- AG-J-32652
- AR-1I8950
- CTK5D6295
- NSC30476
- NSC-30476
- 7251-05-0
- DTXSID60283211
-
-
- Inchi： InChI=1S/C12H24N2O3/c1-3-16-11-5-6-13-7-9-14(10-8-13)12(15)17-4-2/h3-11H2,1-2H3
- InChI Key： VMHVBKLJBKLICJ-UHFFFAOYSA-N
- SMILES： CCOCCCN1CCN(CC1)C(=O)OCC
Computed Properties
- Exact Mass: 244.17882
- Monoisotopic Mass: 244.179
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.034
- Boiling Point: 331.8°C at 760 mmHg
- Flash Point: 154.4°C
- Refractive Index: 1.472
- PSA: 42.01
- LogP: 1.06290
Related Literature
-
Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
-
Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
-
Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
-
Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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